Cas no 1797396-77-0 (3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline)

• Product Name: 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline
• CAS No: 1797396-77-0
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5406160
• Update Time: 2025-10-23

3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-[3-(dimethylamino)phenyl]methanone
• 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline

• Inchi： 1S/C19H19N3O2S/c1-21(2)14-7-5-6-13(10-14)18(23)22-11-15(12-22)24-19-20-16-8-3-4-9-17(16)25-19/h3-10,15H,11-12H2,1-2H3
• InChI Key： BKJVTAMSNWZNBJ-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=CC=CC=C3S2)C1)(C1=CC=CC(N(C)C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline

Research Brief on 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline (CAS: 1797396-77-0)

Recent studies on the compound 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline (CAS: 1797396-77-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and azetidine moieties, has garnered attention for its promising pharmacological properties, particularly in targeting specific pathways involved in inflammatory and oncogenic processes.

One of the key findings from recent research is the compound's ability to modulate kinase activity, which plays a critical role in cell signaling and disease progression. In vitro studies have demonstrated that 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline exhibits selective inhibition against certain kinases, suggesting its potential as a targeted therapy for cancers and autoimmune disorders. The compound's structural features, including the benzothiazole ring, contribute to its high binding affinity and specificity.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution properties, making it a viable candidate for oral administration. Preclinical trials have shown that the molecule maintains stability in physiological conditions, with minimal off-target effects. These findings underscore its potential for further development into a clinical-stage drug.

In addition to its therapeutic applications, recent synthetic chemistry advancements have optimized the production of 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline, enabling scalable and cost-effective manufacturing. Researchers have developed novel catalytic methods to enhance yield and purity, addressing previous challenges in synthesis.

Looking ahead, ongoing studies are focused on elucidating the compound's mechanism of action at the molecular level and exploring its efficacy in combination therapies. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of new derivatives with improved potency and reduced toxicity.

In conclusion, 3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]-N,N-dimethylaniline (CAS: 1797396-77-0) represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering significant potential for addressing unmet medical needs. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic benefits.